Cas no 864-56-2 (Phenol,4-(1,1-dimethylpropyl)-, 1,1',1''-phosphite)

• Product Name: Phenol,4-(1,1-dimethylpropyl)-, 1,1',1''-phosphite
• CAS No: 864-56-2
• MF: C₃₃H₄₅O₃P
• MW: 520.682370901108
• CID: 722964
• PubChem ID: 70074
• Update Time: 2025-04-19

Phenol,4-(1,1-dimethylpropyl)-, 1,1',1''-phosphite Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(1,1-dimethylpropyl)-, 1,1',1''-phosphite
• tris(p-tert-pentylphenyl) phosphite
• Tris(p-tert-amylphenyl)phosphite
• 864-56-2
• DTXSID601006803
• Phenol, 4-(1,1-dimethylpropyl)-, 1,1',1''-phosphite
• tris-(p-tert-Pentylphenyl)phosphite
• EINECS 212-731-4
• NS00042535
• tris[4-(2-methylbutan-2-yl)phenyl] phosphite
• SCHEMBL561194
• Tris(p-tert-amylphenyl) phosphite
• Phenol, 4-(1,1-dimethylpropyl)-, phosphite (3:1)

• Inchi： 1S/C33H45O3P/c1-10-31(4,5)25-13-19-28(20-14-25)34-37(35-29-21-15-26(16-22-29)32(6,7)11-2)36-30-23-17-27(18-24-30)33(8,9)12-3/h13-24H,10-12H2,1-9H3
• InChI Key： XGYJGDTVZLADOZ-UHFFFAOYSA-N
• SMILES： P(OC1C=CC(=CC=1)C(C)(C)CC)(OC1C=CC(=CC=1)C(C)(C)CC)OC1C=CC(=CC=1)C(C)(C)CC

Computed Properties

• Exact Mass: 520.311
• Monoisotopic Mass: 520.311
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2
• XLogP3: 12.2

Experimental Properties

• Boiling Point: 536.7°C at 760 mmHg
• Flash Point: 349°C
• PSA: 41.28000
• LogP: 10.51310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes